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Compound of Interest

Compound Name: Chromium(3+) trifluoride trihydrate

Cat. No.: B097943 Get Quote

Application Notes and Protocols for Hydrated
Chromium Fluoride
For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed procedures for the safe handling, storage, and use of

hydrated chromium fluoride (CrF₃·xH₂O). The information is intended to ensure laboratory

safety and the integrity of the compound for research and development applications.

Chemical and Physical Properties
Hydrated chromium fluoride is a term that encompasses several crystalline solids with varying

degrees of hydration. The most common forms are the trihydrate and tetrahydrate. These

compounds are typically green crystalline solids.[1][2] Unlike the anhydrous form, which is

insoluble in water, the hydrated forms are soluble or sparingly soluble.[1][2]

Table 1: Physical and Chemical Properties of Chromium (III) Fluoride and its Hydrates
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Property
Anhydrous
Chromium (III)
Fluoride

Chromium (III)
Fluoride Trihydrate

Chromium (III)
Fluoride
Tetrahydrate

CAS Number 7788-97-8[1] 16671-27-5[1] 123333-98-2[1]

Molecular Formula CrF₃ CrF₃·3H₂O CrF₃·4H₂O

Molecular Weight 108.99 g/mol [1] 163.04 g/mol [1] 181.05 g/mol [1]

Appearance
Green crystalline

solid[1]

Green crystalline

solid[2]
Dark green powder[3]

Solubility in Water Insoluble[1] Sparingly soluble[1][2] Slightly soluble[4][5]

Melting Point
>1000 °C (sublimes)

[1][2]

Decomposes before

melting[5]

Decomposes before

melting[5]

Decomposition Not applicable
Decomposes upon

heating

Decomposes upon

heating to release

water and toxic

fumes[6]

Safety and Handling
Hydrated chromium fluoride is a hazardous substance that requires careful handling to avoid

exposure. It is classified as corrosive and can cause severe skin burns and eye damage. It is

also harmful if swallowed or inhaled.

2.1 Personal Protective Equipment (PPE)

When handling hydrated chromium fluoride, the following PPE is mandatory:

Eye Protection: Chemical safety goggles or a face shield.[7]

Skin Protection: Chemical-resistant gloves (e.g., nitrile) and a lab coat.[7]

Respiratory Protection: A NIOSH-approved respirator should be used when handling the

powder outside of a certified chemical fume hood.[7]
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2.2 Handling Procedures

All handling of hydrated chromium fluoride powder should be conducted in a well-ventilated

area, preferably within a chemical fume hood to minimize inhalation risk.[7]

Avoid generating dust.

Ensure that an eyewash station and safety shower are readily accessible.[6]

Wash hands thoroughly after handling.[7]

Storage Procedures
Proper storage is crucial to maintain the stability and integrity of hydrated chromium fluoride.

Container: Store in a tightly sealed, original container.[8]

Environment: Keep in a cool, dry, and well-ventilated area.[8]

Incompatibilities: Store away from strong acids and oxidizing agents.[6] The material is

hygroscopic and sensitive to moisture.[6]

Experimental Protocols
4.1 Protocol for Preparing an Aqueous Solution of Hydrated Chromium Fluoride

This protocol outlines the steps for preparing a standard aqueous solution for experimental

use.

Preparation: Work within a chemical fume hood and wear all required PPE.

Weighing: Accurately weigh the desired amount of hydrated chromium fluoride using a clean,

dry spatula and weighing boat.

Dissolution: Slowly add the weighed powder to a beaker containing the desired volume of

deionized water while stirring gently with a magnetic stirrer. Note that dissolution may be

slow.[1][2]
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Heating (Optional): Gentle heating may aid dissolution, but avoid high temperatures which

could lead to decomposition.

Storage of Solution: Store the resulting solution in a clearly labeled, sealed container.

4.2 General Protocol for Use in a Chemical Synthesis

Hydrated chromium fluoride can be used as a precursor in various chemical syntheses.[3]

Reaction Setup: Assemble the reaction apparatus within a chemical fume hood. Ensure all

glassware is clean and dry.

Addition of Reagents: Add the hydrated chromium fluoride to the reaction vessel as specified

in the particular synthesis protocol. If the reaction is sensitive to water, consider using the

anhydrous form or drying the hydrated form if the protocol allows.

Reaction Monitoring: Monitor the reaction progress using appropriate analytical techniques

(e.g., TLC, GC, NMR).

Work-up and Purification: Follow the specific work-up and purification procedures for the

desired product, keeping in mind the potential for chromium and fluoride contamination in

waste streams.

Waste Disposal
All waste containing chromium fluoride must be disposed of as hazardous waste.

Solid Waste: Collect any spilled solid or contaminated materials (e.g., weighing boats,

gloves) in a designated, sealed hazardous waste container.

Aqueous Waste: Collect all aqueous solutions containing chromium fluoride in a designated

hazardous waste container for corrosive and toxic materials. Do not pour down the drain.

Consult your institution's environmental health and safety office for specific disposal

guidelines.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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